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Compound of Interest

Compound Name: Soprophor 4D384

Cat. No.: B1180217 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Soprophor 4D384 is a versatile anionic surfactant, chemically identified as an ammonium salt

of poly(oxy-1,2-ethanediyl), α-sulfo-ω-[2,4,6-tris(1-phenylethyl)phenoxy].[1] It is widely

recognized in the agricultural industry for its exceptional emulsification and dispersion

capabilities.[1][2][3][4][5][6] This document provides detailed application notes and

experimental protocols for the use of Soprophor 4D384 in various agrochemical formulations,

including Suspension Concentrates (SC), Emulsion Concentrates (EC), Microemulsions (ME),

and Suspoemulsions (SE).[1][7] Its primary function is to stabilize these formulations, ensuring

the uniform distribution of active ingredients and enhancing their bioavailability and efficacy.[1]

Physicochemical Properties
A clear understanding of the physicochemical properties of Soprophor 4D384 is essential for

its effective application in formulation development.
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Property Value Reference

Chemical Identity
Polyarylphenyl ether sulphate,

ammonium salt
[8][9]

Ionic Nature Anionic [1][8]

Appearance Viscous liquid to paste [1][8][10]

Density Approximately 1.13 g/cm³ [1][8]

pH (5% in water) 3.0 - 7.0 [8]

Solubility
Soluble in water and most

polar and aromatic solvents
[1][8][10]

Flash Point >= 100 °C [8]

Pour Point 15.0 °C [8]

Moisture Content <= 1.0 % [8]

Shelf Life 12 Months [8]

Applications in Agrochemical Formulations
Soprophor 4D384 is a key component in various agrochemical formulations due to its ability to

provide both electrostatic and steric stabilization.[1] This dual-action mechanism is particularly

effective in preventing the agglomeration of particles and maintaining the long-term stability of

complex formulations.

Suspension Concentrates (SC)
In SC formulations, Soprophor 4D384 acts as a multipurpose dispersing agent, preventing the

settling and aggregation of solid active ingredient particles suspended in water.[8][9][10]

Example Formulation of a Herbicide Suspension Concentrate:
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Component Function Concentration (% w/w)

Herbicide (e.g., Atrazine) Active Ingredient 40.0 - 50.0

Soprophor 4D384 Dispersing Agent 1.0 - 2.0[11]

Atlox 4913 Dispersing Agent 2.0[11]

1,2-Propyleneglycol Antifreeze 3.0[11]

Antifoam A Defoaming Agent 0.3[11]

Proxel GXL Preservative 0.03[11]

Rhodopol 23 Thickener 0.12[11]

Water Carrier To 100

Emulsion Concentrates (EC) and Microemulsions (ME)
Soprophor 4D384 is an effective emulsifier in EC and ME formulations, enabling the stable

dispersion of a water-immiscible organic phase (containing the active ingredient) in water.[1][7]

Suspoemulsions (SE)
SE formulations are complex systems containing both solid and liquid active ingredients

dispersed in an aqueous phase. Soprophor 4D384 is crucial for stabilizing these multi-phase

systems, preventing both sedimentation of the solid particles and coalescence of the liquid

droplets.[1][7] In a study involving a fenoxaprop-ethyl suspoemulsion, the use of Soprophor
4D384 resulted in improved dispersion stability and a bioactivity retention of over 90% after 6

months.[1]

Nanoemulsions and Mini-emulsions
In advanced applications, Soprophor 4D384 is utilized in the preparation of stable

nanoemulsions and mini-emulsions for targeted delivery of active ingredients.[1] It effectively

reduces the interfacial tension between the oil and water phases, allowing for the formation of

fine droplets and enhancing long-term stability.[1]

Experimental Protocols
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The following are detailed protocols for key experiments to evaluate the performance of

Soprophor 4D384 in agrochemical formulations.

Protocol 1: Preparation of a Suspension Concentrate
(SC)
Objective: To prepare a stable SC formulation of a solid, water-insoluble pesticide using

Soprophor 4D384 as a dispersant.

Materials:

Active Ingredient (e.g., Atrazine)

Soprophor 4D384

Co-dispersant (e.g., Atlox 4913)

Antifreeze (e.g., 1,2-Propyleneglycol)

Defoamer (e.g., Antifoam A)

Preservative (e.g., Proxel GXL)

Thickener (e.g., Rhodopol 23)

Deionized Water

Bead mill or similar grinding equipment

High-shear mixer

Procedure:

Aqueous Phase Preparation: In a suitable vessel, combine the deionized water, antifreeze,

and preservative. Mix until fully dissolved.

Dispersant Addition: While stirring, add Soprophor 4D384 and the co-dispersant to the

aqueous phase. Continue mixing until a homogeneous solution is obtained.
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Active Ingredient Dispersion: Slowly add the solid active ingredient to the aqueous phase

under continuous agitation with a high-shear mixer. Mix until the active ingredient is fully

wetted.

Wet Milling: Transfer the dispersion to a bead mill. Mill the suspension until the desired

particle size is achieved (typically 1-5 microns).

Final Formulation: Transfer the milled suspension to a mixing vessel. While gently stirring,

add the defoamer and the pre-hydrated thickener. Continue mixing until the formulation is

homogeneous.
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Caption: Process for evaluating emulsion stability.
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Conclusion
Soprophor 4D384 is a high-performance anionic surfactant that plays a critical role in the

formulation of stable and effective agrochemical products. Its versatile emulsifying and

dispersing properties make it suitable for a wide range of formulation types. The protocols

outlined in this document provide a framework for the development and evaluation of

agrochemical formulations incorporating Soprophor 4D384, enabling researchers and

formulation scientists to optimize product performance and stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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